2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide
Overview
Description
2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide is a chemical compound with the empirical formula C24H26BrO2P . It is used as a three-carbon homologating agent to prepare α,β- or β,γ- unsaturated compounds . It can also be used in the olefination of methyl 5-oxopentanoate to yield methyl 7-(1,3-dioxan2-yl)hept-(5 Z)-enoate .
Molecular Structure Analysis
The molecular weight of 2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide is 457.34 . The molecular structure can be represented by the SMILES string [Br-].C1COC(CCP+(c3ccccc3)c4ccccc4)OC1 .Chemical Reactions Analysis
2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide can be used in the olefination of methyl 5-oxopentanoate to yield methyl 7-(1,3-dioxan2-yl)hept-(5 Z)-enoate . It can also be used as a cathode interfacial layer material in polymer solar cells .Physical And Chemical Properties Analysis
2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide is a solid at 20 degrees Celsius . It has a melting point of 193-195 °C . It is soluble in water .Scientific Research Applications
C-C Bond Forming Reagents
This compound is used as a C-C bond forming reagent . It plays a crucial role in the formation of carbon-carbon bonds, which are fundamental in the construction of complex organic molecules .
Preparation of α,β- or β,γ- Unsaturated Compounds
It serves as a three-carbon homologating agent used to prepare α,β- or β,γ- unsaturated compounds . These unsaturated compounds are often key intermediates in organic synthesis .
Olefination of Methyl 5-oxopentanoate
This compound is used in the olefination of methyl 5-oxopentanoate to yield methyl 7-(1,3-dioxan2-yl)hept-(5 Z)-enoate . This reaction is a type of Wittig reaction, which is widely used in organic chemistry for the synthesis of alkenes .
Cathode Interfacial Layer Material in Polymer Solar Cells
Interestingly, it has been used as a cathode interfacial layer material in polymer solar cells . The interfacial layer plays a critical role in improving the performance of solar cells .
Safety and Hazards
2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide is classified as a substance that causes skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and taking off contaminated clothing and washing before reuse .
Mechanism of Action
Target of Action
It is used as a three-carbon homologating agent to prepare α,β- or β,γ- unsaturated compounds .
Mode of Action
The compound interacts with its targets through a process known as olefination . In this process, it is used in the olefination of methyl 5-oxopentanoate to yield methyl 7-(1,3-dioxan2-yl)hept-(5Z)-enoate .
Biochemical Pathways
The compound’s role in the preparation of α,β- or β,γ- unsaturated compounds suggests that it may be involved in pathways related to these compounds .
Result of Action
The result of the action of 2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide is the production of α,β- or β,γ- unsaturated compounds . These compounds have various applications in organic synthesis .
properties
IUPAC Name |
2-(1,3-dioxan-2-yl)ethyl-triphenylphosphanium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26O2P.BrH/c1-4-11-21(12-5-1)27(22-13-6-2-7-14-22,23-15-8-3-9-16-23)20-17-24-25-18-10-19-26-24;/h1-9,11-16,24H,10,17-20H2;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XETDBHNHTOJWPZ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(OC1)CC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26BrO2P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60990170 |
Source
|
| Record name | [2-(1,3-Dioxan-2-yl)ethyl](triphenyl)phosphanium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60990170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
457.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
69891-92-5 |
Source
|
| Record name | Phosphonium, [2-(1,3-dioxan-2-yl)ethyl]triphenyl-, bromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69891-92-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069891925 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | [2-(1,3-Dioxan-2-yl)ethyl](triphenyl)phosphanium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60990170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(1,3-dioxan-2-yl)ethyltriphenylphosphonium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.423 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide useful in organic synthesis?
A: (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide is a valuable reagent in organic synthesis due to its participation in Wittig reactions. [] The Wittig reaction allows for the formation of carbon-carbon double bonds by reacting an aldehyde or ketone with a phosphorus ylide. (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide, when treated with a strong base, forms a phosphorus ylide that can react with aldehydes or ketones to introduce a new alkene group into the molecule. This is particularly useful for creating specific geometric isomers of alkenes.
Q2: Can you provide an example of how (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide has been utilized in a synthesis scheme?
A: In a study focusing on the synthesis of deuterated fatty acids, (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide was employed to extend the carbon chain of methyl 6-oxohexanoate. [] Reacting this compound with the ylide derived from (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide yielded methyl 8-dioxanyl-6-octenoate. This intermediate was then further modified to eventually produce deuterated methyl 9,12,15-octadecatrienoate isomers. This example highlights how the reagent can be strategically incorporated to build complex molecules with defined structural features.
Q3: What is the significance of the 1,3-dioxane group in (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide?
A: The 1,3-dioxane group in (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide serves as a protecting group for aldehydes. [] This means it can temporarily mask the reactivity of the aldehyde functionality during synthesis. After the desired reactions are completed, the 1,3-dioxane group can be readily removed under specific conditions, revealing the aldehyde group. This allows for controlled and sequential modifications in multi-step syntheses.
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